Cas no 2138297-73-9 (3-(Fluoromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 3-(Fluoromethyl)benzene-1-sulfonyl fluoride
• CAS No: 2138297-73-9
• MF: C₇H₆F₂O₂S
• MW: 192.183147907257
• CID: 5995600
• PubChem ID: 165953757
• Update Time: 2025-11-07

3-(Fluoromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138297-73-9
• EN300-701504
• 3-(fluoromethyl)benzene-1-sulfonyl fluoride
• 3-(Fluoromethyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C7H6F2O2S/c8-5-6-2-1-3-7(4-6)12(9,10)11/h1-4H,5H2
• InChI Key： IRYHTCVDRNXXMT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(CF)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 192.00565693g/mol
• Monoisotopic Mass: 192.00565693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-(Fluoromethyl)benzene-1-sulfonyl fluoride

Professional Introduction to 3-(Fluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2138297-73-9)

3-(Fluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2138297-73-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a fluoromethyl group and a sulfonyl fluoride moiety, makes it an invaluable tool for chemists and pharmacologists seeking to develop novel therapeutic agents.

The fluoromethyl group in 3-(Fluoromethyl)benzene-1-sulfonyl fluoride is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of drug candidates. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, which can lead to improved pharmacokinetic profiles. This property has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory drugs. The presence of a sulfonyl fluoride group further contributes to the compound's versatility, as sulfonyl fluorides are commonly employed in medicinal chemistry for their reactivity and ability to form stable derivatives.

In recent years, there has been a surge in research focusing on the applications of 3-(Fluoromethyl)benzene-1-sulfonyl fluoride in the synthesis of small-molecule inhibitors targeting critical biological pathways. For instance, studies have demonstrated its utility in the development of kinase inhibitors, which are essential for treating a wide range of diseases, including cancer and inflammatory disorders. The compound's ability to serve as a precursor for sulfonamides and other heterocyclic compounds has also been highlighted in several cutting-edge research papers.

The role of 3-(Fluoromethyl)benzene-1-sulfonyl fluoride in drug discovery has been further underscored by its incorporation into various clinical trials. Researchers have leveraged its unique chemical properties to design molecules that exhibit high selectivity and low toxicity. For example, a recent study published in the Journal of Medicinal Chemistry detailed the use of this compound in the synthesis of a novel antiviral agent that showed promising results in preclinical studies. The study emphasized the importance of the sulfonyl fluoride group in enhancing the drug's interactions with its target enzyme.

The synthetic methodologies involving 3-(Fluoromethyl)benzene-1-sulfonyl fluoride have also seen significant advancements. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and fluorination methods, have enabled chemists to access complex derivatives with high efficiency. These advancements have not only streamlined the production process but also opened up new avenues for structural diversification. The compound's reactivity with various nucleophiles has been exploited to generate a library of analogs with distinct biological activities.

In addition to its pharmaceutical applications, 3-(Fluoromethyl)benzene-1-sulfonyl fluoride has found utility in materials science and agrochemical research. Its ability to act as a building block for more complex molecules has made it a valuable asset in designing advanced materials with tailored properties. For instance, researchers have utilized this compound to develop novel polymers and coatings that exhibit enhanced durability and chemical resistance.

The future prospects of 3-(Fluoromethyl)benzene-1-sulfonyl fluoride are vast and multifaceted. As our understanding of molecular interactions continues to evolve, so too will the applications of this versatile compound. Ongoing research efforts aim to uncover new synthetic routes and explore its potential in emerging fields such as nanotechnology and green chemistry. The integration of computational modeling and artificial intelligence into drug discovery is also expected to further enhance the utility of this compound by predicting novel derivatives with optimized properties.

In conclusion, 3-(Fluoromethyl)benzene-1-sulfonyl fluoride(CAS No. 2138297-73-9) represents a cornerstone in modern chemical synthesis and pharmaceutical development. Its unique structural features and broad applicability make it an indispensable tool for researchers across various disciplines. As we continue to push the boundaries of scientific innovation, this compound will undoubtedly play a pivotal role in shaping the future of medicine and materials science.